Cas no 896344-84-6 (9-methyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4H-pyrido1,2-a1,3,5triazin-4-one)
896344-84-6 structure
Product Name:9-methyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4H-pyrido1,2-a1,3,5triazin-4-one
CAS No:896344-84-6
MF:C16H12F3N3OS
MW:351.346192359924
CID:5917889
PubChem ID:7259358
Update Time:2023-11-21
9-methyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4H-pyrido1,2-a1,3,5triazin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 4H-Pyrido[1,2-a]-1,3,5-triazin-4-one, 9-methyl-2-[[[4-(trifluoromethyl)phenyl]methyl]thio]-
- F2543-0750
- 896344-84-6
- 9-methyl-2-((4-(trifluoromethyl)benzyl)thio)-4H-pyrido[1,2-a][1,3,5]triazin-4-one
- AKOS024659159
- 9-methyl-2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4H-pyrido[1,2-a][1,3,5]triazin-4-one
- 9-methyl-2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]pyrido[1,2-a][1,3,5]triazin-4-one
- 9-methyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4H-pyrido1,2-a1,3,5triazin-4-one
-
- Inchi: 1S/C16H12F3N3OS/c1-10-3-2-8-22-13(10)20-14(21-15(22)23)24-9-11-4-6-12(7-5-11)16(17,18)19/h2-8H,9H2,1H3
- InChI Key: SNVXGYLWDUBTFH-UHFFFAOYSA-N
- SMILES: N12C=CC=C(C)C1=NC(SCC1=CC=C(C(F)(F)F)C=C1)=NC2=O
Computed Properties
- Exact Mass: 351.06531767g/mol
- Monoisotopic Mass: 351.06531767g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 643
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 70.3Ų
Experimental Properties
- Density: 1.40±0.1 g/cm3(Predicted)
- Boiling Point: 434.3±55.0 °C(Predicted)
- pka: -3.27±0.40(Predicted)
9-methyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4H-pyrido1,2-a1,3,5triazin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2543-0750-2μmol |
9-methyl-2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4H-pyrido[1,2-a][1,3,5]triazin-4-one |
896344-84-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2543-0750-5μmol |
9-methyl-2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4H-pyrido[1,2-a][1,3,5]triazin-4-one |
896344-84-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2543-0750-10μmol |
9-methyl-2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4H-pyrido[1,2-a][1,3,5]triazin-4-one |
896344-84-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2543-0750-20μmol |
9-methyl-2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4H-pyrido[1,2-a][1,3,5]triazin-4-one |
896344-84-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2543-0750-1mg |
9-methyl-2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4H-pyrido[1,2-a][1,3,5]triazin-4-one |
896344-84-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2543-0750-2mg |
9-methyl-2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4H-pyrido[1,2-a][1,3,5]triazin-4-one |
896344-84-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2543-0750-3mg |
9-methyl-2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4H-pyrido[1,2-a][1,3,5]triazin-4-one |
896344-84-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2543-0750-4mg |
9-methyl-2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4H-pyrido[1,2-a][1,3,5]triazin-4-one |
896344-84-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2543-0750-5mg |
9-methyl-2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4H-pyrido[1,2-a][1,3,5]triazin-4-one |
896344-84-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2543-0750-10mg |
9-methyl-2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4H-pyrido[1,2-a][1,3,5]triazin-4-one |
896344-84-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
9-methyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4H-pyrido1,2-a1,3,5triazin-4-one Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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